Cas no 153505-39-6 (1,2-Diamino-3,4-difluorobenzene)

1,2-Diamino-3,4-difluorobenzene is a fluorinated aromatic diamine compound with the molecular formula C₆H₆F₂N₂. Its key structural features include two amino groups and two fluorine atoms positioned ortho to each other on a benzene ring, imparting unique electronic and steric properties. This compound is valuable in synthetic chemistry as a building block for fluorinated polymers, pharmaceuticals, and agrochemicals due to its ability to enhance thermal stability, chemical resistance, and bioavailability in derived products. The electron-withdrawing fluorine atoms influence reactivity, making it useful in nucleophilic substitution and coordination chemistry. Its high purity and well-defined structure ensure consistent performance in advanced applications.
1,2-Diamino-3,4-difluorobenzene structure
153505-39-6 structure
Product Name:1,2-Diamino-3,4-difluorobenzene
CAS No:153505-39-6
MF:C6H6F2N2
MW:144.122047901154
MDL:MFCD00233313
CID:91942
PubChem ID:2736753
Update Time:2025-06-06

1,2-Diamino-3,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2,3-DIFLUORO-6-NITROANILINE
    • 3,4-difluoro-1,2-Benzenediamine
    • 3,4-Difluorophenylene-1,2-diamine
    • 1,2-Diamino-3,4-difluorobenzene
    • 3,4-difluorobenzene-1,2-diamine
    • 5,6-difluorobenzene-1,2-diamine
    • BUTTPARK 14\01-66
    • BUTTPARK 15\01-97
    • 3,4-DIFLUORO-1,2-PHENYLENEDIAMINE
    • 1,2-Diamino-3,4-difluorobenzene, 3,4-Difluorophenylene-1,2-diamine
    • 1,2-Benzenediamine, 3,4-difluoro-
    • PubChem8471
    • PubChem23180
    • QILZDWMMWFCBPW-UHFFFAOYSA-N
    • 3,4-difluoro-benzene-1,2-diamine
    • 1,2-diamino-3,4-difluoro-benzene
    • 1,2-Benzenediamine,3,4-difluoro-
    • SBB086331
    • M
    • 1 pound not2-Diamino-3 pound not4-difluorobenzene
    • 153505-39-6
    • FT-0643506
    • DTXSID90371574
    • TD1216
    • SCHEMBL102594
    • AKOS009158099
    • EN300-91153
    • CHEMBL1650254
    • J-506958
    • SY005557
    • 1,2-Diamino-3,4-difluorobenzene, AldrichCPR
    • BP-10138
    • MFCD00153128
    • Z992436118
    • CS-W002442
    • PS-8973
    • CCG-302534
    • 2,3-Difluoro-6-nitroaniline98%
    • 3,4-Difluorobenzene-1,2-diamine 97%
    • MDL： MFCD00233313
    • Inchi： 1S/C6H6F2N2/c7-3-1-2-4(9)6(10)5(3)8/h1-2H,9-10H2
    • InChI Key： QILZDWMMWFCBPW-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1N)N)F

Computed Properties

  • Exact Mass: 144.05000
  • Monoisotopic Mass: 144.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.407
  • Melting Point: 114.7-117.2°C
  • Boiling Point: 258 ºC
  • Flash Point: 114 ºC
  • Refractive Index: 1.575
  • PSA: 52.04000
  • LogP: 2.29160

1,2-Diamino-3,4-difluorobenzene Security Information

1,2-Diamino-3,4-difluorobenzene Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,2-Diamino-3,4-difluorobenzene Pricemore >>

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